2-methyl-3-phenyl-9-(2-(thiophen-2-yl)ethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

• IUPAC Name: 2-methyl-3-phenyl-9-(2-thiophen-2-ylethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C24H21NO3S/c1-16-22(17-6-3-2-4-7-17)23(26)19-9-10-21-20(24(19)28-16)14-25(15-27-21)12-11-18-8-5-13-29-18/h2-10,13H,11-12,14-15H2,1H3
• InChI Key: JNZGWAMPVUPKMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C3=C(C=C2)OCN(C3)CCC4=CC=CS4)C5=CC=CC=C5
• Molecular Formula: C24H21NO3S
• Molecular Weight: 403.5 g/mol

Description

2-methyl-3-phenyl-9-(2-(thiophen-2-yl)ethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C24H21NO3S and its molecular weight is 403.5. The purity is usually 95%.
BenchChem offers high-quality 2-methyl-3-phenyl-9-(2-(thiophen-2-yl)ethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-methyl-3-phenyl-9-(2-(thiophen-2-yl)ethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

a. Anticancer Properties: Studies suggest that this compound exhibits promising anticancer activity. Its ability to interact with cellular targets involved in cancer progression makes it a valuable scaffold for developing targeted therapies.

b. Anti-Inflammatory Effects: The presence of the oxazinone ring and the phenyl group contributes to anti-inflammatory properties. Researchers explore its potential as an anti-inflammatory agent, which could be useful in treating inflammatory diseases.

c. Neuroprotective Agents: The chromeno[8,7-e][1,3]oxazinone moiety has been linked to neuroprotective effects. Investigations focus on its ability to prevent neuronal damage and enhance cognitive function.

a. Organic Semiconductors: Researchers investigate its use as an organic semiconductor due to its π-conjugated structure. It could find applications in organic field-effect transistors (OFETs) and organic photovoltaics (OPVs).

b. Light-Emitting Materials: The phenyl and thiophene moieties contribute to its light-emitting properties. Scientists explore its potential as a component in organic light-emitting diodes (OLEDs).

Computational Chemistry and Molecular Modeling

The complex structure of this compound challenges computational chemists. Its conformational flexibility and electronic properties are subjects of interest:

a. Density Functional Theory (DFT) Studies: Researchers perform DFT calculations to understand its electronic structure, stability, and reactivity. Insights gained from these studies guide further experimental investigations.

b. Molecular Docking: In silico molecular docking studies explore its interactions with biological targets. This aids in predicting its binding affinity and potential therapeutic applications.